![molecular formula C17H17NO5 B5540441 methyl 4-[(3,4-dimethoxybenzoyl)amino]benzoate](/img/structure/B5540441.png)
methyl 4-[(3,4-dimethoxybenzoyl)amino]benzoate
Description
Scientific Research Applications
Early Discovery Research
Methyl 4-[(3,4-dimethoxybenzoyl)amino]benzoate: is utilized in early discovery research as part of a collection of rare and unique chemicals . Researchers in this field often require specialized compounds that are not widely available, and this chemical serves as a valuable resource for novel experiments, particularly in the development of new therapeutic agents or materials with unique properties.
Nonlinear Optical Material Development
The compound has potential applications in the development of organic nonlinear optical (NLO) materials . These materials are crucial for advancing optoelectronic devices due to their ability to alter the frequency of light, making them suitable for lasers, telecommunication, and information processing.
Chemical Synthesis
In chemical synthesis, methyl 4-[(3,4-dimethoxybenzoyl)amino]benzoate can be used as a building block for more complex molecules . Its structure allows for various reactions, including the formation of carbohydrazone bonds, which are valuable in synthesizing pharmaceuticals and agrochemicals.
Material Science
This compound is relevant in material science research, where it can be used to create materials with specific electronic or photonic properties . Its molecular structure could be key in developing new materials for use in sensors, displays, or energy storage devices.
Chromatography
In chromatography, a technique used to separate mixtures, methyl 4-[(3,4-dimethoxybenzoyl)amino]benzoate could serve as a standard or reference compound due to its unique chemical signature . This would be particularly useful in the analysis of complex organic mixtures.
Analytical Research
The compound’s well-defined structure makes it suitable for analytical research, where it can be used to test and develop new analytical methods . Researchers might explore its properties using various spectroscopic techniques to understand its behavior under different conditions.
properties
IUPAC Name |
methyl 4-[(3,4-dimethoxybenzoyl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO5/c1-21-14-9-6-12(10-15(14)22-2)16(19)18-13-7-4-11(5-8-13)17(20)23-3/h4-10H,1-3H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTVLICYFGOBNGQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-[(3,4-dimethoxybenzoyl)amino]benzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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